Cas no 1035229-31-2 (1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone)

• Product Name: 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone
• CAS No: 1035229-31-2
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• MDL: MFCD20482501
• CID: 1035754
• PubChem ID: 57988991
• Update Time: 2025-11-01

1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Benzyloxy)-2-hydroxy-3-nitrophenyl)ethanone
• 1-(2-hydroxy-3-nitro-4-phenylmethoxyphenyl)ethanone
• 12914-A2
• 10906-A2
• AK118932
• 1-[4-(Benzyloxy)-2-hydroxy-3-nitrophenyl]ethan-1-one
• 1-(4-(benzyloxy)-2-hydroxy-3-nitrophenyl)ethan-1-one
• ZTFYNFDZGRLCIS-UHFFFAOYSA-N
• 0843AA
• AB0075223
• AX8244348
• Ethanone, 1-[2-hydroxy-3-nitro-4-(phenylmethoxy)phenyl]-
• 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone
• DTXSID20728577
• DS-5433
• 1035229-31-2
• DB-362820
• SCHEMBL1559731
• AKOS016000445
• A896433
• MFCD20482501

• MDL： MFCD20482501
• Inchi： 1S/C15H13NO5/c1-10(17)12-7-8-13(14(15(12)18)16(19)20)21-9-11-5-3-2-4-6-11/h2-8,18H,9H2,1H3
• InChI Key： ZTFYNFDZGRLCIS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(C)=O)=C(C=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 287.07937252g/mol
• Monoisotopic Mass: 287.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 422.0±40.0°C at N/A mmHg

1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone

1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone: A Comprehensive Overview

1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone (CAS No. 1035229-31-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(4-benzyloxy-3-nitro-2-hydroxyphenyl)ethanone, is characterized by its unique structural features, which include a benzyloxy group, a hydroxyl group, and a nitro group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone typically involves multistep reactions, including the nitration of a substituted phenol followed by the introduction of the benzyloxy group and the formation of the ketone moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduces reaction time and waste generation.

In terms of its chemical properties, 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO), acetone, and ethanol. Its stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and under neutral pH conditions. However, it is important to note that exposure to strong acids or bases can lead to degradation, which may affect its efficacy in biological assays.

The biological activities of 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone have been the subject of numerous research studies. One of the most notable applications is its potential as an anti-inflammatory agent. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are crucial in inflammatory responses.

Beyond its anti-inflammatory properties, 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute in 2021 revealed that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in various cancer cell lines, including breast cancer and lung cancer cells, suggests its potential as a lead compound for further drug development.

In addition to its therapeutic applications, 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone has been explored for its use in diagnostic imaging. A study published in the Molecular Imaging and Biology journal in 2019 reported that this compound can be labeled with radioisotopes for positron emission tomography (PET) imaging. The high affinity of the labeled compound for specific receptors in tumors makes it a valuable tool for early detection and monitoring of cancer progression.

The safety profile of 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone has been evaluated through various preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-(4-benzyloxy-2-hydroxy-3-nitro-phenyl)ethanone (CAS No. 1035229-31-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as an anti-inflammatory agent, anticancer drug, and diagnostic imaging tool. Ongoing research continues to uncover new applications and optimize its therapeutic properties, highlighting its importance in advancing healthcare solutions.